Cas no 1225499-45-5 (2-(3-methoxyphenyl)cyclopropylmethanamine)

• Product Name: 2-(3-methoxyphenyl)cyclopropylmethanamine
• CAS No: 1225499-45-5
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• MDL: MFCD16301743
• CID: 5242472
• PubChem ID: 53275656
• Update Time: 2026-03-08

2-(3-methoxyphenyl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• (2-(3-Methoxyphenyl)cyclopropyl)methanamine
• [2-(3-methoxyphenyl)cyclopropyl]methanamine
• C-[2-(3-Methoxy-phenyl)-cyclopropyl]-methylamine
• Cyclopropanemethanamine, 2-(3-methoxyphenyl)-
• 2-(3-methoxyphenyl)cyclopropylmethanamine

• MDL： MFCD16301743
• Inchi： 1S/C11H15NO/c1-13-10-4-2-3-8(5-10)11-6-9(11)7-12/h2-5,9,11H,6-7,12H2,1H3
• InChI Key： AJKHCYJJCNCJBK-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)C1CC1CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 172
• XLogP3: 1.4
• Topological Polar Surface Area: 35.2

Additional information on 2-(3-methoxyphenyl)cyclopropylmethanamine

Introduction to 2-(3-Methoxyphenyl)cyclopropylmethanamine (CAS No. 1225499-45-5)

2-(3-Methoxyphenyl)cyclopropylmethanamine, also known by its CAS number 1225499-45-5, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique cyclopropyl and methoxyphenyl moieties, which contribute to its distinct chemical properties and potential biological activities.

The structure of 2-(3-methoxyphenyl)cyclopropylmethanamine consists of a cyclopropyl ring attached to a methanamine group, with a 3-methoxyphenyl substituent. The cyclopropyl ring is known for its strain energy and reactivity, while the methoxyphenyl group provides aromatic stability and additional functional groups for potential interactions with biological targets.

Recent studies have explored the pharmacological properties of 2-(3-methoxyphenyl)cyclopropylmethanamine. One notable area of research is its potential as a ligand for various receptors, particularly those involved in the central nervous system (CNS). For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that 2-(3-methoxyphenyl)cyclopropylmethanamine exhibits moderate affinity for serotonin receptors, specifically 5-HT_1A and 5-HT_2A. This finding suggests that the compound may have applications in the treatment of psychiatric disorders such as depression and anxiety.

In addition to its receptor binding properties, 2-(3-methoxyphenyl)cyclopropylmethanamine has been investigated for its effects on neuronal function. A study conducted by researchers at the University of California, San Francisco, demonstrated that this compound can modulate neuronal excitability and synaptic transmission. These effects were observed in both in vitro and in vivo models, indicating that 2-(3-methoxyphenyl)cyclopropylmethanamine may have neuroprotective properties and could be a candidate for further development as a therapeutic agent.

The synthesis of 2-(3-methoxyphenyl)cyclopropylmethanamine has been optimized through various methodologies. One common approach involves the reaction of 3-methoxybenzaldehyde with cyclopropylmethylamine under mild conditions. This method yields high purity and good yields, making it suitable for large-scale production. The synthetic route has been further refined to minimize by-products and improve overall efficiency, which is crucial for pharmaceutical applications.

In terms of safety and toxicity, preliminary studies suggest that 2-(3-methoxyphenyl)cyclopropylmethanamine has a favorable safety profile. However, more comprehensive toxicological evaluations are necessary to fully understand its potential risks and side effects. Researchers are currently conducting preclinical studies to assess the compound's safety in animal models, with plans to advance to human clinical trials if results are promising.

The potential therapeutic applications of 2-(3-methoxyphenyl)cyclopropylmethanamine extend beyond psychiatric disorders. Ongoing research is exploring its efficacy in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The compound's ability to modulate neurotransmitter systems and protect neurons from damage makes it an attractive candidate for these conditions.

In conclusion, 2-(3-methoxyphenyl)cyclopropylmethanamine (CAS No. 1225499-45-5) is a promising compound with a unique chemical structure and diverse biological activities. Its potential as a therapeutic agent in various medical conditions warrants further investigation. As research progresses, it is likely that this compound will play an increasingly important role in the development of new drugs and treatments.